Cas no 1262860-58-1 (Pyridine, 2-chloro-3-fluoro-5-(2-methoxyethoxy)-)

• Product Name: Pyridine, 2-chloro-3-fluoro-5-(2-methoxyethoxy)-
• CAS No: 1262860-58-1
• MF: C₈H₉ClFNO₂
• MW: 205.613964796066
• CID: 2121968
• Update Time: 2023-11-19

Pyridine, 2-chloro-3-fluoro-5-(2-methoxyethoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-fluoro-5-(2-methoxyethoxy)pyridine
• XFGRILLBGPTIRN-UHFFFAOYSA-N
• Pyridine,2-chloro-3-fluoro-5-(2-methoxyethoxy)-
• 2-Chloro-3-fluoro-5-(2-methoxy-ethoxy)-pyridine
• CID 86650275
• Pyridine, 2-chloro-3-fluoro-5-(2-methoxyethoxy)-

• Inchi： 1S/C8H9ClFNO2/c1-12-2-3-13-6-4-7(10)8(9)11-5-6/h4-5H,2-3H2,1H3
• InChI Key： XFGRILLBGPTIRN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C=N1)OCCOC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 150
• Topological Polar Surface Area: 31.4

Experimental Properties

• Density: 1.267±0.06 g/cm3(Predicted)
• Boiling Point: 260.8±40.0 °C(Predicted)
• pka: -4.57±0.10(Predicted)